Cas no 71322-99-1 (2-Methylpiperidin-4-one)

• Product Name: 2-Methylpiperidin-4-one
• CAS No: 71322-99-1
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD08669336
• CID: 59204
• PubChem ID: 4913038
• Update Time: 2025-04-18

2-Methylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Methylpiperidin-4-one
• 2-Methyl-4-piperidinone
• 2-Methyl-4-piperidone
• 2-Methyl-piperidin-4-one
• 2-methyl-4-oxopiperidine
• 2-Methyl-piperidin-4-on
• 2-methyl-piperidine-4-one
• 4-Piperidinone,2-methyl
• A26725
• AKOS005137897
• SB75341
• SB11156
• 71322-99-1
• EN300-70832
• OFVHMZSKMQPCKB-UHFFFAOYSA-N
• (2S)-2-Methyl-4-piperidinone
• AMY13581
• FT-0650621
• 4-Piperidinone, 2-methyl-
• (2R)-2-methylpiperidin-4-one
• W10112
• CS-0080309
• SCHEMBL1360201
• DTXSID60406741
• DB-006189

• MDL： MFCD08669336
• Inchi： 1S/C6H11NO/c1-5-4-6(8)2-3-7-5/h5,7H,2-4H2,1H3
• InChI Key： OFVHMZSKMQPCKB-UHFFFAOYSA-N
• SMILES： O=C1CCNC(C)C1

Computed Properties

• Exact Mass: 113.08400
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 0.65620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones